Cyclohexyl 2-(2-methylphenyl)ethyl ketone
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Overview
Description
Cyclohexyl 2-(2-methylphenyl)ethyl ketone is a useful research compound. Its molecular formula is C16H22O and its molecular weight is 230.34 g/mol. The purity is usually 95%.
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Scientific Research Applications
Cyclization Reactions : Cyclohexyl derivatives like 2-(3-hydroxyphenyl)ethyl ketone have been used in cyclization reactions to synthesize compounds like quinolin-8-ols and 1,2,3,4-tetrahydroquinolin-8-ols. These reactions proceed via alkylideneaminyl radical intermediates (Uchiyama et al., 1998).
Catalysis and Hydrogenation : Research has shown that derivatives of cyclohexanone, such as 2-alkyl derivatives, play a significant role in catalysis and hydrogenation processes. These compounds have been used to study adsorption estimations and reaction kinetics in competitive hydrogenation (Chihara & Tanaka, 1979).
Organic Synthesis and Reactions : Cyclohexyl 2-(2-methylphenyl)ethyl ketone and its derivatives are valuable in various organic synthesis reactions. These include Michael addition reactions, interactions with β-aminocrotonic acid ethyl ester, and regioselective aldol reactions (Tateiwa & Hosomi, 2001), (Gadzhili et al., 2005), (Lanners et al., 2007).
Chemical Analysis Techniques : Cyclohexylamine, a related compound, has been utilized in chromatographic methods for the separation of amino acids, demonstrating the utility of cyclohexyl derivatives in analytical chemistry (Mizell & Simpson, 1961).
Material Science and Polymer Chemistry : Studies have explored the photochemical generation of intermediates from compounds like this compound for the development of photocured polymer films. These findings have implications for materials science, particularly in the area of polymer chemistry (Tyson et al., 2005).
Biomimetic Synthesis : Cyclohexyl derivatives are also significant in biomimetic synthesis. The oxidation of 2-(4-hydroxyphenyl)ethyl ketones, closely related to the cyclohexyl compound , leads to the formation of amomols via a transient spirocyclohexadienone-oxocarbenium ion (Traoré et al., 2011).
Future Directions
Properties
IUPAC Name |
1-cyclohexyl-3-(2-methylphenyl)propan-1-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22O/c1-13-7-5-6-8-14(13)11-12-16(17)15-9-3-2-4-10-15/h5-8,15H,2-4,9-12H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QTQMWLBLIXRJSW-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1CCC(=O)C2CCCCC2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90644053 |
Source
|
Record name | 1-Cyclohexyl-3-(2-methylphenyl)propan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90644053 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
230.34 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
898790-29-9 |
Source
|
Record name | 1-Cyclohexyl-3-(2-methylphenyl)propan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90644053 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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